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Compound of Interest

Compound Name: Reactive yellow 25

Cat. No.: B15557121

Get Quote

An In-depth Technical Guide on the Physicochemical Data of C.I. Reactive Yellow 25 (CAS

number 12226-52-7)

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the physicochemical properties of C.I.

Reactive Yellow 25.

Introduction
C.I. Reactive Yellow 25, with the CAS registry number 12226-52-7, is a single azo class

reactive dye.[1] Reactive dyes are characterized by their ability to form covalent bonds with the

fibers of textiles, which results in excellent colorfastness. This particular dye is noted for its

brilliant yellow color and is primarily used in the dyeing and printing of cellulosic fibers like

cotton and viscose.[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of C.I. Reactive Yellow
25.
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Property Value

CAS Number 12226-52-7

Molecular Formula C₂₆H₁₄Cl₂N₇Na₃O₁₀S₂[1]

Molecular Weight 788.44 g/mol [1]

Appearance Light yellow uniform powder[1]

Solubility in Water > 100 g/L (at 25°C)[1]

UV-Vis λmax ~410 nm[2]

Melting Point Not available

pKa Not available

Experimental Protocols
While specific experimental protocols for C.I. Reactive Yellow 25 are not widely published, the

following are general and standard methods used for the characterization of reactive dyes.

Determination of Aqueous Solubility (Filter Paper Spot
Method)
This is a straightforward method for estimating the solubility of a reactive dye in an aqueous

solution.[3]

Preparation of Dye Solutions: A series of solutions with different concentrations of the dye

are prepared in water at a constant temperature (e.g., 25°C).

Stirring: Each solution is stirred for a defined period (e.g., 10 minutes) to ensure the dye is

fully dissolved.[3]

Application to Filter Paper: A small, measured volume of each solution is dropped onto the

center of a piece of filter paper.[3]

Drying and Observation: The filter paper is allowed to dry completely. The spots are then

visually inspected.
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Determination of Solubility: The solubility is reported as the highest concentration that does

not leave any visible, undissolved dye particles on the filter paper.[3]

Measurement of UV-Visible Absorption Spectrum
This protocol is used to determine the wavelength of maximum absorbance (λmax) of the dye.

Preparation of Dilute Solution: A dilute solution of the dye is prepared in deionized water.

Spectrophotometer Setup: A UV-Vis spectrophotometer is calibrated using a blank solution

(deionized water). The desired wavelength range (e.g., 300-700 nm) is set for scanning.

Measurement: The absorbance of the dye solution is measured across the specified

wavelength range.

Determination of λmax: The λmax is identified as the wavelength at which the highest

absorbance value is recorded. For reactive yellow dyes, this is typically around 410 nm.[2]

Synthesis and Application Workflows
Synthesis of C.I. Reactive Yellow 25
The manufacturing of C.I. Reactive Yellow 25 is a multi-step process that involves

diazotization, coupling, and condensation reactions.[1]
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2,4-Diaminobenzenesulfonic acid

Diazotization & Coupling

1-(2-methyl-4-sulfophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid

2,3-Dichloroquinoxaline-6-carbonyl chloride

Condensation

C.I. Reactive Yellow 25
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Fabric Preparation (Scouring/Bleaching)

Dye Bath Preparation (Dye, Water, Salt)

Dyeing (Fabric Immersed)

Alkali Addition (e.g., Sodium Carbonate)

Fixation (Covalent Bond Formation)

Rinsing (Hot and Cold)

Soaping (Removal of Unfixed Dye)

Final Rinsing

Drying

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15557121/docs?utm_src=pdf-body-img#cas-number-12226-52-7-physicochemical-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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